Se-NSAID-8
Se-NSAID-8
Se-NSAID-8 is a selenium-nonsteroidal anti-inflammatory drug (Se-NSAID), inhibiting colorectal cancer (CRC) growth via the inhibition of the cell cycle in G1 and G2/M phases. Se-NSAID-8 also reduces the cell cycle markers like cyclin E1 and B1 in a dose dependent manner.
Brand Name:
Vulcanchem
CAS No.:
1850293-95-6
VCID:
VC0542992
InChI:
InChI=1S/C12H12N2O3Se/c1-9(15)17-11-5-3-2-4-10(11)12(16)14-6-7-18-8-13/h2-5H,6-7H2,1H3,(H,14,16)
SMILES:
CC(=O)OC1=CC=CC=C1C(=O)NCC[Se]C#N
Molecular Formula:
C12H12N2O3Se
Molecular Weight:
311.2
Se-NSAID-8
CAS No.: 1850293-95-6
Inhibitors
VCID: VC0542992
Molecular Formula: C12H12N2O3Se
Molecular Weight: 311.2
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1850293-95-6 |
---|---|
Product Name | Se-NSAID-8 |
Molecular Formula | C12H12N2O3Se |
Molecular Weight | 311.2 |
IUPAC Name | [2-(2-selenocyanatoethylcarbamoyl)phenyl] acetate |
Standard InChI | InChI=1S/C12H12N2O3Se/c1-9(15)17-11-5-3-2-4-10(11)12(16)14-6-7-18-8-13/h2-5H,6-7H2,1H3,(H,14,16) |
Standard InChIKey | YJLOEJJBOLNYTM-UHFFFAOYSA-N |
SMILES | CC(=O)OC1=CC=CC=C1C(=O)NCC[Se]C#N |
Appearance | Solid powder |
Description | Se-NSAID-8 is a selenium-nonsteroidal anti-inflammatory drug (Se-NSAID), inhibiting colorectal cancer (CRC) growth via the inhibition of the cell cycle in G1 and G2/M phases. Se-NSAID-8 also reduces the cell cycle markers like cyclin E1 and B1 in a dose dependent manner. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Se-NSAID-8 ; SeNSAID-8 ; Se-NSAID 8 ; SeNSAID8 ; Se NSAID 8 |
PubChem Compound | 91758292 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume